2-(2-Chlorophenoxy)-1-[2-(6-methylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]ethanone

• IUPAC Name: 2-(2-chlorophenoxy)-1-[2-(6-methylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]ethanone
• InChI: InChI=1S/C19H21ClN4O2/c1-13-6-18(22-12-21-13)23-7-14-9-24(10-15(14)8-23)19(25)11-26-17-5-3-2-4-16(17)20/h2-6,12,14-15H,7-11H2,1H3
• InChI Key: DEMDZPMZTLYHKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CC3CN(CC3C2)C(=O)COC4=CC=CC=C4Cl
• Molecular Formula: C19H21ClN4O2
• Molecular Weight: 372.8 g/mol

Description

The compound appears to contain a chlorophenoxy group, a methylpyrimidinyl group, and a hexahydropyrrolopyrrolyl group. These groups are common in various organic compounds and can have various properties depending on their arrangement and the presence of other functional groups.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, solubility, and reactivity can be determined through various experimental methods.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, it might interact with certain receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could focus on fully characterizing this compound and exploring its potential uses. This could involve synthesizing the compound, determining its physical and chemical properties, and testing its biological activity.